Cas no 852940-46-6 (2-Chloro-N-4-(difluoromethoxy)phenylpropanamide)

• Product Name: 2-Chloro-N-4-(difluoromethoxy)phenylpropanamide
• CAS No: 852940-46-6
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 2098498
• PubChem ID: 4846172
• Update Time: 2025-05-22

2-Chloro-N-4-(difluoromethoxy)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-ylMethyl)-N-MethylaMine
• 2-chloro-N-[4-(difluoromethoxy)phenyl]propanamide
• SR-01000068791
• SR-01000068791-1
• AKOS009003370
• Z90122123
• DTXSID801230838
• 852940-46-6
• J-509129
• CS-0457555
• G38755
• EN300-18738
• 2-Chloro-N-(4-(difluoromethoxy)phenyl)propanamide
• 2-Chloro-N-4-(difluoromethoxy)phenylpropanamide

• MDL： MFCD06684182
• Inchi： 1S/C10H10ClF2NO2/c1-6(11)9(15)14-7-2-4-8(5-3-7)16-10(12)13/h2-6,10H,1H3,(H,14,15)
• InChI Key： GNQBJAWLGMRITK-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=CC=1)OC(F)F)=O

Computed Properties

• Exact Mass: 249.0368126g/mol
• Monoisotopic Mass: 249.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

2-Chloro-N-4-(difluoromethoxy)phenylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-4-(difluoromethoxy)phenylpropanamide

Comprehensive Overview of 2-Chloro-N-4-(difluoromethoxy)phenylpropanamide (CAS No. 852940-46-6)

2-Chloro-N-4-(difluoromethoxy)phenylpropanamide (CAS No. 852940-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 852940-46-6, features a chloro-substituted propanamide backbone linked to a difluoromethoxy phenyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The growing interest in 2-Chloro-N-4-(difluoromethoxy)phenylpropanamide aligns with current trends in green chemistry and sustainable synthesis. As the demand for environmentally friendly chemical processes rises, this compound's role in catalysis and selective fluorination reactions has become a hot topic. Its difluoromethoxy moiety is particularly noteworthy, as fluorinated compounds are widely used in pharmaceuticals to enhance metabolic stability and bioavailability. This has led to a surge in searches for "fluorinated amides in drug design" and "CAS 852940-46-6 applications," reflecting its relevance in modern research.

From a technical perspective, 852940-46-6 exhibits promising physicochemical properties, including moderate solubility in polar organic solvents and stability under controlled conditions. These characteristics make it suitable for high-throughput screening and combinatorial chemistry, addressing the need for efficient compound libraries in drug development. Recent studies have also highlighted its potential in crop protection, with queries like "agrochemical uses of chloro-propanamide derivatives" gaining traction among researchers and industry professionals.

The synthesis of 2-Chloro-N-4-(difluoromethoxy)phenylpropanamide typically involves multi-step reactions, including amide coupling and halogenation processes. Optimizing these procedures for atom economy and yield improvement remains a key focus, as evidenced by the rising popularity of search terms such as "efficient synthesis of CAS 852940-46-6." Additionally, its structure-activity relationship (SAR) studies are critical for designing derivatives with enhanced biological activity, a subject frequently explored in peer-reviewed journals.

In the context of intellectual property and patent landscapes, 852940-46-6 has been featured in several filings related to heterocyclic compounds and pharmacophores. This aligns with the broader industry shift toward fragment-based drug discovery, where small molecules like this amide derivative serve as building blocks for larger, more complex structures. The compound's chiral center also opens avenues for enantioselective synthesis, a topic frequently searched alongside "chiral propanamide derivatives."

Quality control and analytical characterization of 2-Chloro-N-4-(difluoromethoxy)phenylpropanamide rely heavily on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, particularly in pharmaceutical applications. The compound's spectral data and chromatographic profiles are often requested by laboratories, as seen in queries like "NMR peaks for CAS 852940-46-6" and "HPLC method for difluoromethoxy phenylpropanamide."

Looking ahead, the versatility of 852940-46-6 positions it as a compound of interest in emerging fields such as bioconjugation and prodrug development. Its compatibility with click chemistry reactions further expands its utility in biomolecular labeling and targeted drug delivery systems. As research continues, the compound's role in addressing challenges like drug resistance and selective toxicity will likely drive further innovation and commercial interest.